Cas no 2097858-41-6 (3-fluoro-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}pyridine-4-carboxamide)

• Product Name: 3-fluoro-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}pyridine-4-carboxamide
• CAS No: 2097858-41-6
• MF: C₁₅H₁₆FN₃OS
• MW: 305.370445251465
• CID: 5468747
• Update Time: 2025-05-23

3-fluoro-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}pyridine-4-carboxamide
• 3-fluoro-N-[1-(thiophen-3-ylmethyl)pyrrolidin-3-yl]pyridine-4-carboxamide

• Inchi： 1S/C15H16FN3OS/c16-14-7-17-4-1-13(14)15(20)18-12-2-5-19(9-12)8-11-3-6-21-10-11/h1,3-4,6-7,10,12H,2,5,8-9H2,(H,18,20)
• InChI Key： NNVHEUDXTUMAHI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1CCC(C1)NC(C1C=CN=CC=1F)=O

Computed Properties

• Exact Mass: 305.09981148 g/mol
• Monoisotopic Mass: 305.09981148 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 305.4
• XLogP3: 1.6
• Topological Polar Surface Area: 73.5

Additional information on 3-fluoro-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}pyridine-4-carboxamide

Introduction to 3-fluoro-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}pyridine-4-carboxamide (CAS No. 2097858-41-6)

3-fluoro-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}pyridine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2097858-41-6, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups, including a fluoro substituent, a pyridine ring, and a thiophene moiety, which collectively contribute to its potential biological activity.

The presence of the fluoro atom in the molecule is particularly noteworthy, as fluorine atoms are frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. The incorporation of a fluorine atom can significantly alter the electronic properties of the molecule, leading to enhanced interactions with biological targets. This feature makes 3-fluoro-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}pyridine-4-carboxamide an attractive scaffold for designing novel therapeutic agents.

The compound also features a pyridine ring, which is a common structural motif in many bioactive molecules. Pyridine derivatives are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The pyridine ring in this compound likely contributes to its ability to interact with specific biological targets, thereby influencing its pharmacological effects.

In addition to the pyridine ring, the molecule contains a thiophene moiety. Thiophenes are heterocyclic compounds that have been extensively studied for their pharmacological properties. They are known to exhibit various biological activities, such as anti-inflammatory, analgesic, and antitumor effects. The thiophene ring in 3-fluoro-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}pyridine-4-carboxamide may contribute to its overall biological activity by enhancing interactions with specific receptors or enzymes.

The N-{1-[thiophen-3-yl)methyl]pyrrolidin-3-yl} group adds another layer of complexity to the molecule's structure. This group combines a pyrrolidine ring with a thiophene substituent, creating a highly versatile scaffold for drug design. Pyrrolidine derivatives are known for their role in various therapeutic areas, including central nervous system disorders and cardiovascular diseases. The combination of these structural elements in 3-fluoro-N-{1-[thiophen-3-yl)methyl]pyrrolidin-3-yl}pyridine-4-carboxamide suggests potential applications in multiple pharmacological contexts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development. In the case of 3-fluoro-N-{1-[thiophen-3-yl)methyl]pyrrolidin-3-y}lpyridine)-4-carboxamide, computational studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors involved in cancer progression and inflammation.

The compound's potential therapeutic applications have prompted several research groups to investigate its biological activity in vitro and in vivo. Preliminary studies have shown that 3-fluoro-N-{1-[thiophen-3-ylmethyl]pyrrolidin)-4-carboxamide may possess anti-inflammatory properties by modulating the activity of key inflammatory pathways. Additionally, its ability to interact with specific cancer-related targets has raised interest in its potential as an anticancer agent.

The synthesis of 3-fluoro-N-{1-[thiophen-ylmethyl]pyrrolidin)-4-carboxamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. The synthetic route typically involves multi-step reactions that require careful optimization to ensure regioselectivity and minimize side products.

The role of fluorinated compounds in modern drug development cannot be overstated. The introduction of fluorine atoms into molecular structures can lead to significant improvements in drug properties, including enhanced binding affinity and prolonged half-life. The presence of a fluoro substituent in 3-fluoro-N-{1-[thiophen-ylmethyl]pyrrolidin)-4-carboxamide is likely responsible for many of its observed pharmacological effects.

In conclusion, 3-fluoro-N-{1-[thiophen-ylmethyl]pyrrolidin)-4-carboxamide (CAS No. 2097858